4-(bromomethyl)-3-methyl-1,2-oxazole
Overview
Description
Compounds like “4-(bromomethyl)-3-methyl-1,2-oxazole” belong to a class of organic compounds known as oxazoles, which are heterocyclic compounds with an oxygen atom and a nitrogen atom separated by a carbon atom in a five-membered ring .
Molecular Structure Analysis
Oxazoles have a five-membered ring with two non-adjacent heteroatoms, one of which is an oxygen atom and the other a nitrogen atom . The specific structure of “this compound” would include additional methyl and bromomethyl substituents at the 3rd and 4th positions of the oxazole ring, respectively.Chemical Reactions Analysis
Oxazoles can participate in various chemical reactions. They can act as ligands in coordination chemistry, undergo ring-opening reactions, or participate in various substitution reactions . The specific reactivity of “this compound” would depend on the nature of the substituents and the reaction conditions.Mechanism of Action
The mechanism of action of 4-(bromomethyl)-3-methyl-1,2-oxazole is not yet fully understood. However, it is believed that the bromomethyl group of this compound binds to the active site of enzymes, which alters the enzyme’s activity. This binding is believed to be reversible, meaning that the this compound can be released from the enzyme after the reaction is complete.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, this compound has been shown to have antioxidant activity, which could potentially be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(bromomethyl)-3-methyl-1,2-oxazole in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a wide variety of applications. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very stable in the presence of light and heat, and its solubility in water is limited.
Future Directions
There are many potential future directions for research on 4-(bromomethyl)-3-methyl-1,2-oxazole. These include further investigations into its mechanism of action and biochemical and physiological effects, as well as studies on its potential applications in materials science, drug design, and drug delivery. In addition, further research could be conducted on the synthesis of this compound and its use as a catalyst in organic synthesis. Finally, studies into the stability of this compound in different environments could be conducted to determine its potential for use in industrial applications.
Synthesis Methods
4-(bromomethyl)-3-methyl-1,2-oxazole can be synthesized from 4-bromo-3-methylbenzene-1,2-diol and phosphorus oxychloride. This method involves the reaction of the bromo compound with phosphorus oxychloride in a polar aprotic solvent such as dichloromethane. The reaction produces the desired this compound compound with a yield of approximately 70%.
Scientific Research Applications
4-(bromomethyl)-3-methyl-1,2-oxazole has been used in various scientific research applications, such as organic synthesis, materials science, and biochemistry. It has been used as a catalyst in the synthesis of organic compounds, as a reagent in the synthesis of polymers, and as a reagent in the synthesis of peptides. This compound has also been used to study the mechanism of action of enzymes and to study the biochemical and physiological effects of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-3-methyl-1,2-oxazole involves the bromination of 3-methyl-1,2-oxazole followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "3-methyl-1,2-oxazole", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 3-methyl-1,2-oxazole in acetic acid and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium hydroxide to the solution to neutralize the excess bromine and form the intermediate 4-bromo-3-methyl-1,2-oxazole.", "Step 3: Isolate the intermediate by filtration and wash with water.", "Step 4: Dissolve the intermediate in acetic acid and add formaldehyde with stirring.", "Step 5: Add sodium acetate to the solution and heat under reflux for several hours.", "Step 6: Cool the solution and isolate the product by filtration.", "Step 7: Wash the product with water and dry in a desiccator." ] } | |
CAS RN |
2026254-51-1 |
Molecular Formula |
C5H6BrNO |
Molecular Weight |
176 |
Purity |
95 |
Origin of Product |
United States |
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